Cas no 693214-70-9 (methyl 3-amino-2-(naphthalen-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(naphthalen-2-yl)propanoate
• CAS No: 693214-70-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6072151
• PubChem ID: 3754423
• Update Time: 2025-10-29

methyl 3-amino-2-(naphthalen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(naphthalen-2-yl)propanoate
• SCHEMBL7398621
• EN300-1833834
• 693214-70-9

• Inchi： 1S/C14H15NO2/c1-17-14(16)13(9-15)12-7-6-10-4-2-3-5-11(10)8-12/h2-8,13H,9,15H2,1H3
• InChI Key： WRCBQBVGMNUCEG-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(naphthalen-2-yl)propanoate

Introduction to Methyl 3-Amino-2-(Naphthalen-2-Yl)Propanoate (CAS No. 693214-70-9)

Methyl 3-amino-2-(naphthalen-2-yl)propanoate, also known by its CAS number 693214-70-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the class of amino propanoates, has garnered attention due to its unique structural properties and potential for use in drug development, agrochemicals, and advanced materials. The molecule's structure features a naphthalene ring system, an amino group, and a methyl ester group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of methyl amino propanoate derivatives in the design of bioactive molecules. Researchers have explored the role of naphthalene-based compounds like this one in modulating cellular processes, particularly in the context of enzyme inhibition and receptor binding. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 3-amino propanoate can exhibit potent inhibitory effects on certain kinases, suggesting their potential as lead compounds for anti-cancer therapies.

The synthesis of methyl 3-amino-2-(naphthalen-2-yl)propanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid. This is followed by esterification using methanol to yield the methyl ester. The presence of the naphthalene ring introduces electronic and steric effects that influence the compound's reactivity and solubility properties. These characteristics make it an ideal candidate for further functionalization in drug design.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-systems present in both the naphthalene ring and the amino group. This property makes it useful in applications requiring light absorption or fluorescence.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of methyl 3-amino propanoate derivatives. Results indicate that under aerobic conditions, this compound undergoes moderate biodegradation, though further research is needed to fully understand its environmental impact. Regulatory agencies have classified it as a non-hazardous substance under standard conditions, provided proper handling protocols are followed.

The demand for compounds like methyl 3-amino propanoate derivatives has been driven by advancements in green chemistry practices. Scientists are increasingly focusing on developing sustainable synthesis routes that minimize waste and reduce energy consumption. For example, catalytic methods using transition metal catalysts have been employed to optimize the synthesis process for this compound, making it more eco-friendly.

In conclusion, methyl 3-amino propanoate (CAS No. 693214-70-9) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide ample opportunities for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an even more significant role in advancing modern chemical science.